1-Amino-5-chloro-2,3-dihydro-1H-indene-1-carboxylic acid

• Molecular Formula: C10H10ClNO2
• Molecular Weight: 211.64 g/mol
• IUPAC Name: 1-amino-5-chloro-2,3-dihydroindene-1-carboxylic acid
• InChI: InChI=1S/C10H10ClNO2/c11-7-1-2-8-6(5-7)3-4-10(8,12)9(13)14/h1-2,5H,3-4,12H2,(H,13,14)
• InChI Key: CLFOMQAQDFIKKG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C1C=C(C=C2)Cl)(C(=O)O)N

Description

1-Amino-5-chloro-2,3-dihydro-1H-indene-1-carboxylic acid is a useful research compound. Its molecular formula is C10H10ClNO2 and its molecular weight is 211.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (+/−)-5′-chloro-spiro[imidazolidine-4,1′indan]-2,5-dione (473 mg, 2 mmol) in water (55 mL) containing barium hydroxide nonahydrate (3.06 gm, 10 mmol) was sealed in a screw-top vessel and heated at 120° C. for 22 hours. The reaction suspension was cooled, the vessel opened and the mixture diluted to ˜200 mL with water. This suspension was brought to boil and small pieces of solid carbon dioxide were added over a 1-2 hour period. The heat was removed and the suspension was filtered while still very warm. The aqueous filtrate was concentrated under vacuum and the residue redissolved in water (30 mL). A few drops of sulfuric acid were added and any suspended material removed by filtration before concentrating the aqueous solution to dryness. This residue was triturated with methanol and several crops of the crude title compound were obtained. This material was used as is.